Cas no 68087-16-1 (6-(Ethoxymethyl)-2-methylpyrimidin-4-ol)

• Product Name: 6-(Ethoxymethyl)-2-methylpyrimidin-4-ol
• CAS No: 68087-16-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5719543
• PubChem ID: 136048248
• Update Time: 2025-05-19

6-(Ethoxymethyl)-2-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 6-(ethoxymethyl)-2-methyl-
• 6-(ethoxymethyl)-2-methylpyrimidin-4-ol
• 4-(ethoxymethyl)-2-methyl-1H-pyrimidin-6-one
• 68087-16-1
• AKOS026714752
• F1967-4087
• 6-(Ethoxymethyl)-2-methylpyrimidin-4-ol

• Inchi： 1S/C8H12N2O2/c1-3-12-5-7-4-8(11)10-6(2)9-7/h4H,3,5H2,1-2H3,(H,9,10,11)
• InChI Key： DTHAPSZAKFKWHB-UHFFFAOYSA-N
• SMILES： O(CC)CC1=CC(NC(C)=N1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 251.3±42.0 °C(Predicted)
• pka: 9.03±0.50(Predicted)

Additional information on 6-(Ethoxymethyl)-2-methylpyrimidin-4-ol

Recent Advances in the Study of 6-(Ethoxymethyl)-2-methylpyrimidin-4-ol (CAS: 68087-16-1)

The compound 6-(Ethoxymethyl)-2-methylpyrimidin-4-ol (CAS: 68087-16-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative is being investigated for its potential applications in drug development, particularly due to its unique structural properties and biological activity. Recent studies have focused on its synthesis, mechanism of action, and therapeutic potential, making it a promising candidate for further exploration.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 6-(Ethoxymethyl)-2-methylpyrimidin-4-ol, optimizing reaction conditions to improve yield and purity. The study highlighted the compound's stability under various pH conditions, which is critical for its potential use in oral formulations. Additionally, the team identified key intermediates in the synthesis process, paving the way for scalable production.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, examined the biological activity of 6-(Ethoxymethyl)-2-methylpyrimidin-4-ol against a panel of cancer cell lines. The results demonstrated moderate inhibitory effects on certain cancer cell proliferation, suggesting its potential as a lead compound for anticancer drug development. Further mechanistic studies revealed that the compound may interfere with nucleotide metabolism, a pathway often dysregulated in cancer cells.

Beyond oncology, research has also explored the compound's applications in infectious diseases. A 2024 preprint on ChemRxiv reported that 6-(Ethoxymethyl)-2-methylpyrimidin-4-ol exhibited inhibitory activity against bacterial enzymes involved in folate biosynthesis. This finding opens new avenues for developing novel antibacterial agents, particularly in the face of rising antibiotic resistance.

Despite these promising findings, challenges remain in the development of 6-(Ethoxymethyl)-2-methylpyrimidin-4-ol as a therapeutic agent. Pharmacokinetic studies indicate that the compound has limited bioavailability, prompting researchers to explore prodrug strategies or structural modifications. Ongoing research aims to address these limitations while further elucidating the compound's mechanism of action and therapeutic potential.

In conclusion, 6-(Ethoxymethyl)-2-methylpyrimidin-4-ol (CAS: 68087-16-1) represents a versatile scaffold with multiple potential applications in drug discovery. Continued research into its synthesis, biological activity, and optimization will be crucial for translating these findings into clinical applications. The compound's unique properties make it a valuable subject for future studies in chemical biology and pharmaceutical sciences.